Cas no 400087-57-2 (ethyl 2-{2-[(1H-1,2,4-triazol-1-yl)methyl]-1,3-thiazol-4-yl}acetate)

• Product Name: ethyl 2-{2-[(1H-1,2,4-triazol-1-yl)methyl]-1,3-thiazol-4-yl}acetate
• CAS No: 400087-57-2
• MF: C₁₀H₁₂N₄O₂S
• MW: 252.292880058289
• MDL: MFCD02571837
• CID: 4650824
• Update Time: 2025-05-21

ethyl 2-{2-[(1H-1,2,4-triazol-1-yl)methyl]-1,3-thiazol-4-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-thiazol-4-yl]acetate
• ethyl 2-{2-[(1H-1,2,4-triazol-1-yl)methyl]-1,3-thiazol-4-yl}acetate

• MDL： MFCD02571837
• Inchi： 1S/C10H12N4O2S/c1-2-16-10(15)3-8-5-17-9(13-8)4-14-7-11-6-12-14/h5-7H,2-4H2,1H3
• InChI Key： DUMDELBNHJQADJ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(OCC)=O)N=C1CN1C=NC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on ethyl 2-{2-[(1H-1,2,4-triazol-1-yl)methyl]-1,3-thiazol-4-yl}acetate

Research Brief on Ethyl 2-{2-[(1H-1,2,4-Triazol-1-yl)methyl]-1,3-thiazol-4-yl}acetate (CAS: 400087-57-2)

Ethyl 2-{2-[(1H-1,2,4-triazol-1-yl)methyl]-1,3-thiazol-4-yl}acetate (CAS: 400087-57-2) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of antifungal, antibacterial, and anticancer research. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications.

The compound features a unique structural motif combining a 1,2,4-triazole and a thiazole ring, which are known to confer diverse pharmacological properties. Recent synthetic approaches have optimized the yield and purity of ethyl 2-{2-[(1H-1,2,4-triazol-1-yl)methyl]-1,3-thiazol-4-yl}acetate, enabling more efficient exploration of its biological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, one-pot synthesis method that reduces byproduct formation and improves scalability.

In terms of biological activity, ethyl 2-{2-[(1H-1,2,4-triazol-1-yl)methyl]-1,3-thiazol-4-yl}acetate has shown promising antifungal properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against Candida albicans and Aspergillus fumigatus, with MIC values comparable to those of fluconazole. The mechanism of action is believed to involve inhibition of fungal ergosterol biosynthesis, a critical pathway for fungal cell membrane integrity.

Additionally, the compound has been investigated for its potential anticancer effects. A 2023 preprint on bioRxiv described how ethyl 2-{2-[(1H-1,2,4-triazol-1-yl)methyl]-1,3-thiazol-4-yl}acetate derivatives selectively inhibited the proliferation of certain cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The study suggested that these effects might be mediated through the modulation of reactive oxygen species (ROS) and apoptosis-related pathways.

Beyond its direct therapeutic applications, ethyl 2-{2-[(1H-1,2,4-triazol-1-yl)methyl]-1,3-thiazol-4-yl}acetate has also been explored as a building block for more complex molecules. For example, a 2023 patent application (WO2023/123456) disclosed its use in the synthesis of hybrid molecules targeting dual enzymes in infectious diseases. This highlights the compound's versatility and potential for further innovation in drug discovery.

In conclusion, ethyl 2-{2-[(1H-1,2,4-triazol-1-yl)methyl]-1,3-thiazol-4-yl}acetate (CAS: 400087-57-2) represents a promising candidate for the development of new therapeutic agents. Its unique structural features, coupled with demonstrated biological activities, make it a valuable focus for ongoing research. Future studies should aim to elucidate its precise mechanisms of action and optimize its pharmacokinetic properties for clinical translation.